Cas no 1219960-91-4 (N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride)

• Product Name: N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride
• CAS No: 1219960-91-4
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 1078505
• PubChem ID: 56831079
• Update Time: 2025-06-07

N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride
• N-[3-(3-Piperidinyloxy)phenyl]acetamidehydrochloride
• 1219960-91-4
• N-(3-piperidin-3-yloxyphenyl)acetamide;hydrochloride
• AKOS015847897
• N-(3-(Piperidin-3-yloxy)phenyl)acetamidehydrochloride
• N-(3-(Piperidin-3-yloxy)phenyl)acetamide hydrochloride

• MDL： MFCD13561092
• Inchi： 1S/C13H18N2O2.ClH/c1-10(16)15-11-4-2-5-12(8-11)17-13-6-3-7-14-9-13;/h2,4-5,8,13-14H,3,6-7,9H2,1H3,(H,15,16);1H
• InChI Key： WBOOJQJRQWXUSZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)NC(C)=O)C1CNCCC1

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride

Research Brief on N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride (CAS: 1219960-91-4): Recent Advances and Applications

N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride (CAS: 1219960-91-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidinyloxy and acetamide functional groups, has been investigated for its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a promising candidate for further development.

One of the key areas of research involving N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride is its role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. These findings have spurred interest in its potential application for treating neuropsychiatric disorders such as depression and anxiety. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with results indicating a reduction in pro-inflammatory cytokine levels.

The synthesis and optimization of N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, facilitating more rigorous pharmacological testing. Structural-activity relationship (SAR) studies have further elucidated the critical molecular features required for its biological activity, paving the way for the design of derivatives with enhanced potency and selectivity.

In terms of pharmacokinetics, recent studies have evaluated the compound's bioavailability, metabolic stability, and tissue distribution. While N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride demonstrates favorable absorption profiles, challenges related to its metabolic clearance have been identified. Researchers are now exploring formulation strategies, such as prodrug approaches and nanoencapsulation, to improve its pharmacokinetic properties and ensure sustained therapeutic effects.

Looking ahead, the potential clinical applications of N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride are vast. Ongoing preclinical trials aim to validate its safety and efficacy in more complex disease models, with a particular focus on its dual action in CNS and inflammatory pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical development, offering new hope for patients with unmet medical needs.

In conclusion, N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride represents a promising compound with multifaceted therapeutic potential. Continued research into its mechanisms, optimization, and clinical applicability will be crucial in unlocking its full benefits. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing this compound from the bench to the bedside.